Cas no 676359-58-3 (Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(phenylmethyl)-)

• Product Name: Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(phenylmethyl)-
• CAS No: 676359-58-3
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 4135041
• PubChem ID: 10444215
• Update Time: 2025-04-24

Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(phenylmethyl)-
• 676359-58-3
• N-benzyl-3-methylimidazo[1,2-a]pyrazin-8-amine
• SCHEMBL8239615
• DB-209947

• Inchi： 1S/C14H14N4/c1-11-9-17-14-13(15-7-8-18(11)14)16-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,15,16)
• InChI Key： XLLLWEFAQICTHC-UHFFFAOYSA-N
• SMILES： C12=NC=C(C)N1C=CN=C2NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 238.121846464Da
• Monoisotopic Mass: 238.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų